B1576553 Gallinacin-1

Gallinacin-1

Cat. No.: B1576553
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Gallinacin-1 (Gal-1) is a β-defensin peptide first isolated from chicken heterophils, a type of leukocyte critical to avian innate immunity . It belongs to the defensin family, characterized by six conserved cysteine residues forming three intramolecular disulfide bonds (1:5, 2:4, 3:6), a structural hallmark shared among avian β-defensins . Gal-1 exhibits broad-spectrum antimicrobial activity against bacteria, fungi, and enveloped viruses, functioning via membrane disruption and immunomodulatory pathways .

Gal-1 mRNA expression is detectable in immune-related tissues (e.g., spleen, bursa of Fabricius) and can be quantified using real-time PCR methods with high sensitivity and specificity . Notably, Gal-1 has also been detected in chicken soup, though the functional implications of this remain understudied .

Properties

bioactivity

Antibacterial, Antifungal

sequence

GRKSDCFRKSGFCAFLKCPSLTLISGKCSRFYLCCKRIW

Origin of Product

United States

Comparison with Similar Compounds

Key Research Findings

Structural Insights: The disulfide bond arrangement (1:5, 2:4, 3:6) in Gal-1 is identical to that of myotoxin A from snake venom, suggesting convergent evolution in defense peptides .

Methodological Advances : RT-PCR-based quantification of Gal-1 mRNA has enabled precise studies of its role in immune regulation, revealing correlations between Gal-1 levels and vaccination efficacy in poultry .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.